1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide

• IUPAC Name: 3-(3-methoxyphenyl)-N-(3-methylsulfanylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H17N3O3S2/c1-27-15-7-3-5-13(9-15)18-12-29-21-22-11-17(20(26)24(18)21)19(25)23-14-6-4-8-16(10-14)28-2/h3-12H,1-2H3,(H,23,25)
• InChI Key: XFWUYSYKCORXMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC3=NC=C(C(=O)N23)C(=O)NC4=CC(=CC=C4)SC
• Molecular Formula: C21H17N3O3S2
• Molecular Weight: 423.5 g/mol

Description

1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. Adenosine receptors are G protein-coupled receptors that are widely distributed in the brain and peripheral tissues, and play a role in a variety of physiological processes. The adenosine A1 receptor is involved in the regulation of sleep, pain perception, and cardiovascular function, among other things. DPCPX is a valuable tool for studying the role of the adenosine A1 receptor in these processes.

Mechanism of Action

1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide binds selectively to the adenosine A1 receptor, blocking the action of adenosine at this receptor. Adenosine is an endogenous ligand for the adenosine A1 receptor, and its binding to this receptor is involved in the regulation of various physiological processes. By blocking the action of adenosine at the adenosine A1 receptor, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide can be used to investigate the role of this receptor in these processes.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has a number of biochemical and physiological effects that are related to its action as an adenosine A1 receptor antagonist. For example, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has been shown to increase wakefulness and reduce the duration of slow wave sleep in rats. 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has also been shown to reduce pain sensitivity in mice. In addition, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has been shown to have cardiovascular effects, such as reducing heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has a number of advantages for use in lab experiments. It is a highly selective antagonist of the adenosine A1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. In addition, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has a relatively long half-life, which allows for sustained blockade of the adenosine A1 receptor. However, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide also has some limitations. For example, it has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research involving 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide. One area of interest is the role of the adenosine A1 receptor in the development of neurological disorders, such as epilepsy and Alzheimer's disease. 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide may be a valuable tool for investigating the role of this receptor in these diseases. Another area of interest is the development of new adenosine A1 receptor antagonists with improved pharmacological properties, such as increased solubility and selectivity. Finally, there is a need for further research on the physiological and biochemical effects of 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide, particularly in humans.

Synthesis Methods

1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide can be synthesized using a variety of methods. One common method involves the reaction of 1,3-dimethyl-8-nitro-purine with 3,4-dimethoxybenzene sulfonyl chloride to form 1-(3,4-dimethoxybenzenesulfonyl)-8-nitro-3,7-dihydro-purine. This compound is then reduced to 1-(3,4-dimethoxybenzenesulfonyl)-8-amino-3,7-dihydro-purine, which is further reacted with 2,5-dimethylphenyl isocyanate to form 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide.

Scientific Research Applications

1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide is widely used in scientific research to study the role of the adenosine A1 receptor in various physiological processes. For example, 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has been used to investigate the role of the adenosine A1 receptor in the regulation of sleep, pain perception, and cardiovascular function. 1-(3,4-dimethoxybenzenesulfonyl)-N-(2,5-dimethylphenyl)piperidine-4-carboxamide has also been used to study the role of the adenosine A1 receptor in the development of certain diseases, such as epilepsy and Alzheimer's disease.